BE“GHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical data for 3-Furonitrile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |
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Cat. No.: B1345513

Get Quote

An In-depth Technical Guide to the Thermochemical Data of 3-Furonitrile

This guide provides a comprehensive overview of the thermochemical properties of 3-
furonitrile (CsHsNO), a heterocyclic nitrile of interest to researchers in drug development and
materials science. While direct experimental thermochemical data for 3-furonitrile is not
extensively published, this document outlines the established experimental and computational
methodologies for its determination. By leveraging data from analogous compounds and recent
spectroscopic studies, we can establish a robust framework for understanding and utilizing the
energetic properties of this molecule.

Introduction to 3-Furonitrile

3-Furonitrile, also known as 3-cyanofuran, is an aromatic heterocyclic compound incorporating
a furan ring and a nitrile functional group.[1][2] Its structural features make it a valuable building
block in medicinal chemistry and a subject of interest in astrochemistry.[3] A thorough
understanding of its thermochemical data, including the enthalpy of formation, standard
entropy, and heat capacity, is critical for predicting reaction equilibria, assessing thermal
stability, and developing safe and efficient synthetic processes.

Molecular and Spectroscopic Profile
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A foundational understanding of the molecular and spectroscopic characteristics of 3-
furonitrile is essential before delving into its thermochemistry. These properties are the
bedrock upon which both experimental measurements and computational models are built.

Table 1: Physical and Spectroscopic Properties of 3-Furonitrile

Property Value Source
Molecular Formula CsHaNO [1114]
Molecular Weight 93.08 g/mol [2][4]
CAS Number 30078-65-0 [2]

Colorless to white crystalline
Appearance ] ) [5]
low-melting solid

Melting Point 28-32 °C [2]
Boiling Point 120-122 °C [2]
Density 1.073 g/mL at 25 °C [2][5]

Recent high-resolution rotational and infrared spectroscopy studies have provided precise data
on the vibrational frequencies of 3-furonitrile.[3][6] These data are not only crucial for its
potential identification in interstellar space but are also indispensable for the statistical
mechanics calculations required to determine its entropy and heat capacity. Specifically, the
two lowest-energy vibrationally excited states, corresponding to the in-plane (v17) and out-of-
plane (v24) nitrile bending vibrations, have been accurately determined.[3][6]

Determination of Enthalpy of Formation (AfH®)

The standard enthalpy of formation is a cornerstone of thermochemical data, representing the
heat change when one mole of a compound is formed from its constituent elements in their
standard states.[7][8]

Experimental Approach: Combustion Calorimetry

Static bomb combustion calorimetry is the gold standard for experimentally determining the
enthalpy of formation of organic compounds.[9] The process involves the complete combustion
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of a known mass of the substance in a high-pressure oxygen environment. The heat released
during this exothermic reaction is absorbed by the surrounding calorimeter, and the resulting
temperature change is meticulously measured.
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Caption: Experimental workflow for determining enthalpy of formation via combustion
calorimetry.

» Why a Bomb Calorimeter? The constant volume nature of the bomb ensures that the
measured energy change corresponds directly to the change in internal energy (AU).

» Why High-Pressure Oxygen? This ensures complete and rapid combustion, a prerequisite
for accurate measurements. Incomplete combustion would introduce significant errors.

» Self-Validation: The system is calibrated using a standard substance with a precisely known
heat of combustion, such as benzoic acid.[9] The reproducibility of this calibration value
validates the integrity of the calorimetric setup.

While no direct measurement for 3-furonitrile is published, data for its isomer, 2-
furancarbonitrile, provides a valuable reference. The gas-phase standard molar enthalpy of
formation for 2-furancarbonitrile has been experimentally determined to be (106.8 + 1.1)
kJ-mol~1.[10] It is reasonable to expect the value for 3-furonitrile to be of a similar magnitude.

Computational Approach: High-Level Ab Initio Methods

In the absence of experimental data, high-level quantum chemical calculations offer a reliable
alternative for determining thermochemical properties.[11][12][13] Methods like the Gaussian-n
(Gn) theories (e.g., G3, G4) and Complete Basis Set (CBS) methods are designed to
approximate the exact solution of the Schrodinger equation, yielding accurate energies.[12]

To further enhance accuracy, isodesmic reactions are employed.[14] These are hypothetical
reactions where the number and types of chemical bonds on both the reactant and product
sides are conserved. This approach systematically cancels out computational errors, leading to
a more reliable enthalpy of formation for the target molecule.[14]
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Caption: Computational workflow for determining enthalpy of formation using isodesmic
reactions.
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Determination of Entropy (S°) and Heat Capacity
(Cp)

Standard molar entropy (S°) is a measure of the molecular disorder, while heat capacity (Cp)
guantifies the amount of heat required to raise the temperature of a substance.[15][16] Both
can be determined with high accuracy from spectroscopic data through the principles of
statistical mechanics.

Statistical Mechanics Approach

The total entropy of a molecule can be calculated by summing the contributions from its
translational, rotational, vibrational, and electronic degrees of freedom.

S° total = S°_trans + S°_rot + S°_vib + S°_elec

The recent high-resolution spectroscopic study of 3-furonitrile provides the necessary
molecular constants (rotational constants and vibrational frequencies) to perform these
calculations with high fidelity.[3][6]

e Obtain Molecular Constants:

o Extract rotational constants (A, B, C) from the millimeter-wave spectrum of 3-furonitrile.

[3]

o Compile a complete list of fundamental vibrational frequencies (wi) from infrared and
Raman spectroscopy or from validated computational frequency calculations.[3][6]

e Calculate Translational Contribution: Use the Sackur-Tetrode equation, which depends on
the molecular mass and temperature.

» Calculate Rotational Contribution: Use the rotational constants and the molecular symmetry
number in the rigid rotor approximation.

o Calculate Vibrational Contribution: Use the harmonic oscillator model for each vibrational
frequency. This is typically the most significant contribution to the change in heat capacity
with temperature.
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e Sum Contributions: Add the individual contributions to obtain the total standard entropy (S°)
and heat capacity (Cp) at a given temperature (typically 298.15 K).

The trustworthiness of this method hinges on the accuracy of the input spectroscopic data. The
high-resolution nature of the recently published data for 3-furonitrile lends strong confidence
to the results that can be derived.[3][6]

Summary of Thermochemical Data for 3-Furonitrile

The following table summarizes the best available information and estimates for the
thermochemical properties of 3-furonitrile. It is crucial to note that in the absence of direct
experimental values, these are based on robust theoretical methods and comparisons with

analogous compounds.

Table 2: Estimated Thermochemical Data for 3-Furonitrile at 298.15 K

Property Estimated Value Basis of Estimation

Analogy with 2-
furancarbonitrile (106.8 + 1.1

) kJ/mol)[10] and expected small
Enthalpy of Formation (gas,

AFH®)

~110 + 10 kJ/mol isomer difference. A definitive
value requires specific
experimental or high-level

computational study.

Calculable with high precision
Standard Molar Entropy (gas, from published spectroscopic
To be calculated ) o
S°) data[3][6] via statistical

mechanics.

Calculable with high precision
. from published spectroscopic
Heat Capacity (gas, Cp) To be calculated ] o
data[3][6] via statistical

mechanics.

Conclusion and Future Work
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This guide has detailed the established methodologies for determining the key thermochemical
properties of 3-furonitrile. While a complete, experimentally verified dataset is not yet
available, the path to obtaining this information is clear. High-resolution spectroscopic data
provides a direct route to calculating entropy and heat capacity. For the enthalpy of formation,
either static bomb combustion calorimetry or a dedicated high-level computational study using
isodesmic reactions would yield a definitive value. The data and protocols presented herein
provide a strong foundation for researchers and drug development professionals to model the
behavior of 3-furonitrile in their systems and to guide future experimental work.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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